![molecular formula C14H23NO4 B6270284 3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid CAS No. 2763776-90-3](/img/no-structure.png)
3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid
Overview
Description
3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid, also known as Boc-3-aza-Bicyclo[3.1.1]heptane-1-carboxylic acid, is a chemical compound used in the field of medicinal chemistry. It is a bicyclic compound that is commonly used as a building block for the synthesis of various bioactive molecules. The compound has been extensively studied for its potential applications in drug discovery and development.
Mechanism of Action
The mechanism of action of 3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acidcyclo[3.1.1]heptane-1-carboxylic acid is not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the biosynthesis of various biomolecules. The compound has also been shown to interact with certain receptors in the brain, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acidcyclo[3.1.1]heptane-1-carboxylic acid has been shown to have various biochemical and physiological effects. The compound has been shown to exhibit analgesic effects in animal models, making it a potential candidate for the development of novel pain medications. The compound has also been shown to have antibacterial and antiviral properties.
Advantages and Limitations for Lab Experiments
3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acidcyclo[3.1.1]heptane-1-carboxylic acid has several advantages for lab experiments. The compound is relatively easy to synthesize and is readily available. It is also a versatile building block that can be used to synthesize a wide range of bioactive molecules. However, the compound has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research and development of 3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acidcyclo[3.1.1]heptane-1-carboxylic acid. One potential direction is the development of novel pain medications based on the compound's analgesic effects. Another potential direction is the development of new antibiotics and antiviral agents based on the compound's antibacterial and antiviral properties. Additionally, the compound may have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Synthesis Methods
The synthesis of 3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acidcyclo[3.1.1]heptane-1-carboxylic acid involves several steps. The first step involves the reaction of 2,5-dimethylpyrrole with ethyl acrylate to form a pyrrole ester. The pyrrole ester is then reacted with tert-butyl bromoacetate to form a tert-butyl pyrrole ester. The tert-butyl pyrrole ester is then hydrogenated in the presence of a palladium catalyst to form the desired compound.
Scientific Research Applications
3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acidcyclo[3.1.1]heptane-1-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. It is commonly used as a building block for the synthesis of various bioactive molecules such as antibiotics, antiviral agents, and anticancer drugs. The compound has also been used in the development of novel pain medications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine group to yield the final product.", "Starting Materials": [ "Ethylamine", "Tert-butyl chloroformate", "Sodium bicarbonate", "Acetic acid", "Sodium hydroxide", "Methanol", "Acetic anhydride", "Sodium borohydride", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Ethylamine is reacted with tert-butyl chloroformate in the presence of sodium bicarbonate to yield N-tert-butoxycarbonyl ethylamine.", "Step 2: N-tert-butoxycarbonyl ethylamine is then reacted with acetic anhydride to yield N-tert-butoxycarbonyl-N-acetyl ethylamine.", "Step 3: The above product is then reacted with sodium borohydride in methanol to yield N-tert-butoxycarbonyl-N-acetyl ethylamine.", "Step 4: The resulting product is then reacted with hydrochloric acid to remove the acetyl group and yield N-tert-butoxycarbonyl ethylamine.", "Step 5: N-tert-butoxycarbonyl ethylamine is then reacted with 1,3-dibromopropane in the presence of sodium hydroxide to yield 3-tert-butoxycarbonyl-5-ethyl-3-azabicyclo[3.1.1]heptane.", "Step 6: The above product is then hydrolyzed with hydrochloric acid to remove the tert-butoxycarbonyl group and yield 3-aminocarbonyl-5-ethyl-3-azabicyclo[3.1.1]heptane.", "Step 7: The final step involves the reaction of 3-aminocarbonyl-5-ethyl-3-azabicyclo[3.1.1]heptane with acetic anhydride in the presence of sodium acetate to yield 3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid." ] } | |
| 2763776-90-3 | |
Molecular Formula |
C14H23NO4 |
Molecular Weight |
269.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
